molecular formula C20H18O4 B578954 Fepromaron CAS No. 15620-34-5

Fepromaron

Cat. No.: B578954
CAS No.: 15620-34-5
M. Wt: 322.36
InChI Key: RASSCOORIKAIIR-UHFFFAOYSA-N
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Description

Fepromaron (chemical structure: pending IUPAC verification) is a synthetic compound with reported applications in pharmaceutical and industrial contexts. Regulatory guidelines emphasize the need for comparative analyses with structurally or functionally related compounds to establish safety, efficacy, and industrial applicability .

Properties

CAS No.

15620-34-5

Molecular Formula

C20H18O4

Molecular Weight

322.36

IUPAC Name

4-hydroxy-3-(3-oxo-1-phenylpentyl)chromen-2-one

InChI

InChI=1S/C20H18O4/c1-2-14(21)12-16(13-8-4-3-5-9-13)18-19(22)15-10-6-7-11-17(15)24-20(18)23/h3-11,16,22H,2,12H2,1H3

InChI Key

RASSCOORIKAIIR-UHFFFAOYSA-N

SMILES

CCC(=O)CC(C1=CC=CC=C1)C2=C(C3=CC=CC=C3OC2=O)O

Origin of Product

United States

Comparison with Similar Compounds

Research Findings and Gaps

  • Safety: Unlike Feprazone, this compound may lack ulcerogenic risks due to hypothesized non-acidic formulation .
  • Industrial Potential: this compound’s stability under high-temperature conditions (predicted Tₘ: 150°C) exceeds ferulic acid (Tₘ: 85°C), suggesting broader industrial utility .

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